Cas no 150985-69-6 (Methyl 3-(1h-pyrrol-3-yl)propanoate)

• Product Name: Methyl 3-(1h-pyrrol-3-yl)propanoate
• CAS No: 150985-69-6
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 1324222
• PubChem ID: 556813
• Update Time: 2025-04-20

Methyl 3-(1h-pyrrol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(1h-pyrrol-3-yl)propanoate
• 1H-Pyrrole-3-propanoic acid methyl ester
• 150985-69-6
• PCEAYWGTOUTECR-UHFFFAOYSA-N
• 3-(1H-Pyrrol-3-yl)propionic acid, methyl ester
• AMY32175
• DB-351886
• 1H-Pyrrole-3-propanoic acid, methyl ester
• Methyl 3-(1H-pyrrol-3-yl)propanoate #

• Inchi： 1S/C8H11NO2/c1-11-8(10)3-2-7-4-5-9-6-7/h4-6,9H,2-3H2,1H3
• InChI Key： PCEAYWGTOUTECR-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=CNC=1)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.117
• Boiling Point: 251 ºC
• Flash Point: 105 ºC